Cas no 1518295-46-9 (5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid)

5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid structure
1518295-46-9 structure
Product Name:5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid
CAS No:1518295-46-9
MF:C11H6N2O3
MW:214.17694234848
CID:5752250
PubChem ID:114317851
Update Time:2023-11-14

5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1836528
    • 5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
    • 1518295-46-9
    • 5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid
    • Inchi: 1S/C11H6N2O3/c12-5-7-2-1-3-8(4-7)10-9(11(14)15)6-13-16-10/h1-4,6H,(H,14,15)
    • InChI Key: GEXVRHZOTWJLBF-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(=O)O)C=N1)C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 214.03784206g/mol
  • Monoisotopic Mass: 214.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 87.1Ų

5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1836528-0.05g
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
1518295-46-9
0.05g
$468.0 2023-09-19
Enamine
EN300-1836528-0.1g
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
1518295-46-9
0.1g
$490.0 2023-09-19
Enamine
EN300-1836528-0.25g
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
1518295-46-9
0.25g
$513.0 2023-09-19
Enamine
EN300-1836528-0.5g
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
1518295-46-9
0.5g
$535.0 2023-09-19
Enamine
EN300-1836528-1.0g
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
1518295-46-9
1g
$986.0 2023-06-02
Enamine
EN300-1836528-2.5g
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
1518295-46-9
2.5g
$1089.0 2023-09-19
Enamine
EN300-1836528-5.0g
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
1518295-46-9
5g
$2858.0 2023-06-02
Enamine
EN300-1836528-10.0g
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
1518295-46-9
10g
$4236.0 2023-06-02
Enamine
EN300-1836528-1g
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
1518295-46-9
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$557.0 2023-09-19
Enamine
EN300-1836528-5g
5-(3-cyanophenyl)-1,2-oxazole-4-carboxylic acid
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$1614.0 2023-09-19

5-(3-Cyanophenyl)-1,2-oxazole-4-carboxylic acid Related Literature

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